2-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid

• IUPAC Name: 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid
• InChI: InChI=1S/C11H19NO4/c1-11(2,3)16-10(15)12-8-5-4-7(8)6-9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key: XEJQQXKDTNNNMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC1CC(=O)O
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol

Description

“2-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid” is a compound used in the preparation of modified macromolecular scaffolds for drug delivery using PAMAM dendrimers. It is available for purchase from various chemical suppliers.

Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 425.7±30.0 °C and a predicted density of 1.145±0.06 g/cm3. It’s stored at -20°C and has a predicted pKa of 3.40±0.10. The compound appears as a yellow liquid.

Scientific Research Applications

Intramolecular Cyclization

• Application : Research in iminofuran chemistry has explored the intramolecular cyclization of derivatives related to 2-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid.
• Reference : Tyuneva et al., 2011, in the Russian Journal of Organic Chemistry, investigated cyclization in related compounds, providing insights into the synthesis of derivatives like 5-aryl-3-aryl-imino-3H-furan-2-ones and 4-arylamino-2-tert-butyl-2,5-dihydro-5-oxofuran-2-yl acetate (Tyuneva et al., 2011).

Synthesis and Characterization

• Application : Synthesis of novel compounds for potential therapeutic applications.
• Reference : Ikram et al., 2015, in Inorganica Chimica Acta, synthesized and characterized novel compounds, including Schiff base ligands related to the chemical structure , showing potential in antioxidant and enzyme inhibition activities (Ikram et al., 2015).

Enhancement of Chemotherapeutic Agents

• Application : Potentiating the cytotoxicity of chemotherapy drugs in medical research.
• Reference : Nagourney et al., 2008, in Cancer Chemotherapy and Pharmacology, found that compounds structurally similar to this compound could enhance the cytotoxicity of certain chemotherapeutic agents (Nagourney et al., 2008).

Antimicrobial Activity

• Application : Investigating antimicrobial properties for pharmaceutical applications.
• Reference : Gein et al., 2020, in the Russian Journal of General Chemistry, synthesized compounds structurally related to the chemical , testing their antimicrobial activity, highlighting potential applications in developing new antimicrobial agents (Gein et al., 2020).

Industrial Chemical Synthesis

• Application : Development of industrial chemical synthesis processes.
• Reference : Hanika et al., 2001, in Catalysis Today, focused on the synthesis of 2-methylpropylacetate through catalytic distillation, a process potentially relevant for the synthesis of chemicals like this compound (Hanika et al., 2001).